molecular formula C12H21Cl3O3 B8298359 2,2,2-Trichloroethyl 10-hydroxydecanoate

2,2,2-Trichloroethyl 10-hydroxydecanoate

Cat. No. B8298359
M. Wt: 319.6 g/mol
InChI Key: DXEIWCLTTUHJHV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,2,2-Trichloroethyl 10-hydroxydecanoate is a useful research compound. Its molecular formula is C12H21Cl3O3 and its molecular weight is 319.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,2,2-Trichloroethyl 10-hydroxydecanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,2,2-Trichloroethyl 10-hydroxydecanoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H21Cl3O3

Molecular Weight

319.6 g/mol

IUPAC Name

2,2,2-trichloroethyl 10-hydroxydecanoate

InChI

InChI=1S/C12H21Cl3O3/c13-12(14,15)10-18-11(17)8-6-4-2-1-3-5-7-9-16/h16H,1-10H2

InChI Key

DXEIWCLTTUHJHV-UHFFFAOYSA-N

Canonical SMILES

C(CCCCC(=O)OCC(Cl)(Cl)Cl)CCCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of N,N′-dicyclohexylcarbodiimide (DCC, 2.41 g; 14.1 mmol) in dry dichloromethane (15 mL) was added drop-wise to a stirred solution of 10-hydroxydecanoic acid (1.88 g; 10.0 mmol), 2,2,2-trichloroethanol (6.13 g; 41.0 mmol), and pyridine (4.1 mL) in dry dichloromethane (35 mL) cooled to 0° C. (bath temperature) under argon. After stirring one hour at 0° C., the mixture was stirred at ambient temperature overnight. The reaction mixture was vacuum filtered and acetic acid (3 mL) was added to the filtrate. After standing 30 min, the mixture was refiltered and the filtrate was diluted with diethyl ether (150 mL). The solution was washed with 1 M HCl (3×25 mL), water (3×25 mL), saturated NaHCO3 solution (2×25 mL), and saturated NaCl solution (1×25 mL). After drying (MgSO4), filtration, and evaporation, the residue was purified by flash chromatography on a 170×25 mm silica gel 60 column eluted with ethyl acetate-hexane (1:1), collecting 12×25 mL fractions. Fractions 3-5 were evaporated and the residue was vacuum dried at 50° C. and 0.05 mm Hg on a Kugelrohr apparatus to remove excess 2,2,2-trichloroethanol. 2.1 g (66%) product was obtained (colorless oil).
Quantity
2.41 g
Type
reactant
Reaction Step One
Quantity
1.88 g
Type
reactant
Reaction Step One
Quantity
6.13 g
Type
reactant
Reaction Step One
Quantity
4.1 mL
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
35 mL
Type
solvent
Reaction Step One
Yield
66%

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